Cas no 1785027-95-3 ({bicyclo[2.1.1]hexan-2-yl}methanol)

Technical Introduction: {Bicyclo[2.1.1]hexan-2-yl}methanol {Bicyclo[2.1.1]hexan-2-yl}methanol is a bicyclic alcohol characterized by its strained ring structure, which imparts unique reactivity and steric properties. The compound's rigid framework makes it valuable in synthetic chemistry, particularly for applications requiring constrained geometries or as a building block in the development of complex molecular architectures. Its functional hydroxyl group allows for further derivatization, enabling its use in cross-coupling reactions, polymer synthesis, or as a chiral auxiliary. The strained bicyclic system may also enhance binding affinity in ligand design. This compound is typically handled under inert conditions due to potential sensitivity. Its distinct structure offers advantages in medicinal chemistry and materials science for tailored molecular designs.
{bicyclo[2.1.1]hexan-2-yl}methanol structure
1785027-95-3 structure
Product Name:{bicyclo[2.1.1]hexan-2-yl}methanol
CAS No:1785027-95-3
MF:C7H12O
MW:112.169582366943
CID:5921048
PubChem ID:105426997
Update Time:2025-08-05

{bicyclo[2.1.1]hexan-2-yl}methanol Chemical and Physical Properties

Names and Identifiers

    • {bicyclo[2.1.1]hexan-2-yl}methanol
    • Bicyclo[2.1.1]hexane-2-methanol
    • 1785027-95-3
    • EN300-7020232
    • 2-bicyclo[2.1.1]hexanylmethanol
    • SCHEMBL21185905
    • Inchi: 1S/C7H12O/c8-4-7-3-5-1-6(7)2-5/h5-8H,1-4H2
    • InChI Key: RFGJEPXOGFSJBH-UHFFFAOYSA-N
    • SMILES: C12CC(C1)CC2CO

Computed Properties

  • Exact Mass: 112.088815002g/mol
  • Monoisotopic Mass: 112.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 94.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 1.057±0.06 g/cm3(Predicted)
  • Boiling Point: 189.2±8.0 °C(Predicted)
  • pka: 15.01±0.10(Predicted)

{bicyclo[2.1.1]hexan-2-yl}methanol Pricemore >>

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Additional information on {bicyclo[2.1.1]hexan-2-yl}methanol

Comprehensive Overview of {bicyclo[2.1.1]hexan-2-yl}methanol (CAS No. 1785027-95-3): Properties, Applications, and Industry Insights

{Bicyclo[2.1.1]hexan-2-yl}methanol (CAS No. 1785027-95-3) is a specialized organic compound featuring a unique bicyclo[2.1.1]hexane scaffold. This structure endows the molecule with distinct steric and electronic properties, making it valuable in synthetic chemistry, material science, and pharmaceutical research. The compound's methanol functional group further enhances its reactivity, enabling diverse derivatization pathways. Researchers and industries are increasingly exploring its potential due to its structural novelty and adaptability.

The bicyclo[2.1.1]hexane core is a strained ring system that has garnered attention in drug discovery and agrochemical development. Its three-dimensional geometry mimics bioactive motifs, offering opportunities to improve molecular selectivity and metabolic stability. Recent studies highlight its role in designing next-generation therapeutics, particularly for targets requiring rigid, sp3-rich frameworks. As the demand for saturated heterocycles grows, {bicyclo[2.1.1]hexan-2-yl}methanol emerges as a versatile building block.

In material science, CAS No. 1785027-95-3 is investigated for its potential in polymeric additives and cross-linking agents. Its strained ring system can introduce unique mechanical properties, such as enhanced thermal resistance or elasticity, in advanced materials. Companies focusing on high-performance coatings or adhesives are evaluating its utility to address challenges like environmental degradation or energy efficiency.

Synthetic accessibility is another key advantage. The compound’s methanol group allows straightforward functionalization via esterification, etherification, or oxidation, aligning with green chemistry principles. Innovations in catalytic processes and flow chemistry further streamline its production, reducing waste and costs. This aligns with industry trends toward sustainable manufacturing and atom economy.

From an analytical perspective, {bicyclo[2.1.1]hexan-2-yl}methanol requires precise characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography due to its complex stereochemistry. Purity standards are critical for applications in life sciences, driving advancements in chromatographic methods and quality control protocols.

The compound’s relevance extends to academic research, where it serves as a model for studying ring strain effects and molecular dynamics. Collaborative efforts between academia and industry aim to unlock its full potential, addressing questions like: How can bicyclo[2.1.1]hexane derivatives improve drug bioavailability? or What role do strained systems play in smart materials? Such inquiries reflect broader interest in structural innovation.

In summary, {bicyclo[2.1.1]hexan-2-yl}methanol (CAS No. 1785027-95-3) represents a convergence of chemical ingenuity and practical utility. Its applications span pharmaceuticals, materials, and catalysis, fueled by evolving scientific and industrial needs. As research progresses, this compound is poised to play a pivotal role in addressing global challenges through molecular design.

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